Cas no 2270911-59-4 (3-Pyridazinamine, 6-chloro-4-(3-thienyl)-)

• Product Name: 3-Pyridazinamine, 6-chloro-4-(3-thienyl)-
• CAS No: 2270911-59-4
• MF: C₈H₆ClN₃S
• MW: 211.671338558197
• MDL: MFCD31700282
• CID: 4783417
• Update Time: 2025-05-20

3-Pyridazinamine, 6-chloro-4-(3-thienyl)- Chemical and Physical Properties

Names and Identifiers

• 3-Pyridazinamine, 6-chloro-4-(3-thienyl)-

• MDL： MFCD31700282
• Inchi： 1S/C8H6ClN3S/c9-7-3-6(8(10)12-11-7)5-1-2-13-4-5/h1-4H,(H2,10,12)
• InChI Key： RZUCGEMPBFKKAI-UHFFFAOYSA-N
• SMILES： C1(N)=NN=C(Cl)C=C1C1C=CSC=1

Additional information on 3-Pyridazinamine, 6-chloro-4-(3-thienyl)-

Introduction to 3-Pyridazinamine, 6-chloro-4-(3-thienyl)- (CAS No. 2270911-59-4)

3-Pyridazinamine, 6-chloro-4-(3-thienyl)-, identified by its CAS number 2270911-59-4, is a heterocyclic organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the pyridazine class, characterized by a six-membered ring containing two nitrogen atoms and four carbon atoms. The presence of a chloro substituent at the 6-position and a thienyl group at the 4-position introduces unique electronic and steric properties, making it a promising scaffold for drug discovery.

The structural features of 3-Pyridazinamine, 6-chloro-4-(3-thienyl)- contribute to its potential biological activity. Pyridazine derivatives are known for their diverse pharmacological properties, including antimicrobial, antiviral, and anticancer effects. The chloro group enhances electrophilicity, facilitating further functionalization, while the thienyl moiety contributes to hydrophobic interactions and can influence binding affinity to biological targets. These characteristics make this compound a valuable candidate for developing novel therapeutic agents.

In recent years, there has been growing interest in exploring the pharmacological potential of pyridazine derivatives. Studies have demonstrated that modifications in the pyridazine core can significantly alter biological activity. For instance, research published in Journal of Medicinal Chemistry highlighted the role of pyridazine-based compounds in inhibiting kinases and other enzymes involved in cancer progression. The specific substitution pattern of 3-Pyridazinamine, 6-chloro-4-(3-thienyl)- aligns with this trend, suggesting its potential as an inhibitor of target proteins relevant to various diseases.

One of the most compelling aspects of 3-Pyridazinamine, 6-chloro-4-(3-thienyl)- is its versatility in drug design. The chloro and thienyl groups provide multiple sites for chemical modification, allowing chemists to fine-tune its pharmacokinetic and pharmacodynamic properties. This flexibility is crucial for optimizing drug candidates for clinical use. Additionally, computational studies have shown that this compound can exhibit favorable binding interactions with biological receptors, further supporting its therapeutic potential.

The synthesis of 3-Pyridazinamine, 6-chloro-4-(3-thienyl)- involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic methodologies, such as cross-coupling reactions and palladium-catalyzed transformations, have been employed to achieve high yields and purity. These synthetic strategies are critical for producing sufficient quantities of the compound for preclinical and clinical studies.

Preclinical research on 3-Pyridazinamine, 6-chloro-4-(3-thienyl)- has revealed promising results in various disease models. In vitro studies have indicated that this compound can modulate pathways associated with inflammation and oxidative stress, which are key factors in conditions like neurodegenerative diseases and cardiovascular disorders. Furthermore, animal models have shown potential therapeutic effects without significant side effects, suggesting a favorable safety profile.

The integration of computational chemistry and high-throughput screening has accelerated the discovery process for compounds like 3-Pyridazinamine, 6-chloro-4-(3-thienyl)-. These technologies enable researchers to predict biological activity and optimize molecular structures efficiently. By leveraging these tools, scientists can identify lead compounds more rapidly and reduce the time required for drug development.

Future directions in the study of 3-Pyridazinamine, 6-chloro-4-(3-thienyl)- include exploring its mechanisms of action at a molecular level. Understanding how this compound interacts with biological targets will provide insights into its therapeutic potential and guide further optimization efforts. Additionally, investigating its metabolic stability and pharmacokinetic properties will be essential for evaluating its suitability for clinical translation.

The role of 3-Pyridazinamine, 6-chloro-4-(3-thienyl)- in combinatorial therapy is also an area of interest. Combining this compound with other drugs or therapeutic agents could enhance treatment efficacy by targeting multiple disease pathways simultaneously. Such approaches are particularly relevant in addressing complex diseases like cancer and chronic inflammatory conditions.

In conclusion,3-Pyridazinamine, 6-chloro-4-(3-thienyl)- (CAS No. 2270911-59-4) represents a significant advancement in pharmaceutical research due to its unique structural features and promising biological activity. Ongoing studies continue to uncover its therapeutic potential across various disease areas. As research progresses,this compound holds great promise as a foundation for developing novel treatments that address unmet medical needs.